[(3aS*,9bS*)-2-[(3-methyl-1-benzofuran-2-yl)methyl]-1,2,3,9b-tetrahydrochromeno[3,4-c]pyrrol-3a(4H)-yl]methanol

• IUPAC Name: [(3aS,9bS)-2-[(3-methyl-1-benzofuran-2-yl)methyl]-1,3,4,9b-tetrahydrochromeno[3,4-c]pyrrol-3a-yl]methanol
• InChI: InChI=1S/C22H23NO3/c1-15-16-6-2-5-9-20(16)26-21(15)11-23-10-18-17-7-3-4-8-19(17)25-14-22(18,12-23)13-24/h2-9,18,24H,10-14H2,1H3/t18-,22-/m1/s1
• InChI Key: CSNYDKNJVVXOES-XMSQKQJNSA-N
• Canonical SMILES: CC1=C(OC2=CC=CC=C12)CN3CC4C5=CC=CC=C5OCC4(C3)CO
• Isomeric SMILES: CC1=C(OC2=CC=CC=C12)CN3C[C@@H]4C5=CC=CC=C5OC[C@@]4(C3)CO
• Molecular Formula: C22H23NO3
• Molecular Weight: 349.4 g/mol

Description

The exploration of complex organic molecules with unique molecular structures, such as “[(3aS*,9bS*)-2-[(3-methyl-1-benzofuran-2-yl)methyl]-1,2,3,9b-tetrahydrochromeno[3,4-c]pyrrol-3a(4H)-yl]methanol,” plays a critical role in the development of new materials and pharmaceuticals. These compounds often exhibit a wide range of biological activities and physicochemical properties due to their intricate molecular frameworks.

Synthesis Analysis

Synthesis of structurally complex organic molecules typically involves multi-step synthetic strategies. For compounds with benzofuran and pyrrolidine motifs, a common approach might include the formation of key intermediates through substitution reactions, followed by cyclization steps to construct the heterocyclic core. A study by Huang et al. (2021) on the synthesis of boric acid ester intermediates with benzene rings through a three-step substitution reaction provides insights into such methodologies (Huang et al., 2021).

Molecular Structure Analysis

The determination and analysis of molecular structures are crucial for understanding the properties and reactivity of complex molecules. Techniques such as X-ray diffraction, NMR spectroscopy, and mass spectrometry are often employed. For example, the molecular structures of certain compounds have been confirmed using these techniques, further supported by density functional theory (DFT) calculations to analyze conformational details and electrostatic potentials (Huang et al., 2021).

Chemical Reactions and Properties

Complex organic molecules may undergo various chemical reactions, including oxidation, reduction, and cycloaddition, depending on their functional groups. For instance, Mitsumoto and Nitta (2004) have explored the oxidation reactions of certain derivatives under aerobic and photoirradiation conditions, showcasing the chemical reactivity of such compounds (Mitsumoto & Nitta, 2004).